N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[4-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H25N5O2/c1-4-23-22-24-15(2)13-20(27-22)25-17-7-9-18(10-8-17)26-21(28)14-16-5-11-19(29-3)12-6-16/h5-13H,4,14H2,1-3H3,(H,26,28)(H2,23,24,25,27)
• InChI Key: KWYLJVLWPDHFAK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O2 and its molecular weight is 391.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-methoxyphenyl)acetamide is 391.20082506 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

• Novel Compound Synthesis : Research efforts have led to the synthesis of novel compounds with potential biological activities. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, indicating a broad interest in creating new molecules with potential anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activities : The exploration of antimicrobial properties is a significant area of research. Hossan et al. (2012) synthesized pyrimidinone and oxazinone derivatives with demonstrated antimicrobial activities, highlighting the ongoing search for new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Chemical Reactivity and Structural Studies

• Chemical Reactivity : The study of chemical reactivity and the synthesis of new compounds with specific functionalities is an integral part of medicinal chemistry. Farouk, Ibrahim, and El-Gohary (2021) investigated the chemical behavior of certain compounds towards primary and heterocyclic amines, yielding a variety of Schiff bases and nitrogen heterocyclic compounds with potential biological activities (Farouk, Ibrahim, & El-Gohary, 2021).

• Molecular Docking and Anticancer Activity : Molecular docking studies are crucial for understanding how synthetic compounds interact with biological targets. Al-Sanea et al. (2020) designed and synthesized 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, testing their in vitro cytotoxic activity against cancer cell lines, demonstrating the potential for anticancer applications (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).